Cas no 1806062-39-4 (3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1806062-39-4
• MF: C₇H₄F₅N₃O₅S
• MW: 337.180777549744
• CID: 4842612
• Update Time: 2025-11-01

3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H4F5N3O5S/c8-5(9)3-4(15(16)17)2(20-7(10,11)12)1-14-6(3)21(13,18)19/h1,5H,(H2,13,18,19)
• InChI Key： FWJCALDWZYFVOM-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 486
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1806062-39-4)

The compound 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1806062-39-4) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This pyridine-based sulfonamide derivative is characterized by its unique structural features, including a difluoromethyl group, a nitro substituent, and a trifluoromethoxy moiety. These functional groups contribute to its distinct physicochemical properties, making it a valuable candidate for various applications.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The presence of multiple fluorine atoms in 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide aligns with this trend, as fluorine incorporation often improves the compound's performance in biological systems. Researchers are particularly interested in its potential as a herbicide intermediate or a pharmaceutical scaffold, given the growing need for sustainable agricultural solutions and novel drug candidates.

The synthesis of CAS No. 1806062-39-4 involves multi-step organic reactions, including nitration, sulfonylation, and fluorination processes. These methods are optimized to achieve high yields and purity, which are critical for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with regulatory standards. The compound's stability under various environmental conditions is also a key area of investigation, as it impacts its shelf life and application efficacy.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide?" Current research suggests its utility in developing next-generation crop protection agents, where its mode of action targets specific enzymatic pathways in weeds. Additionally, its sulfonamide core makes it a promising candidate for medicinal chemistry, particularly in the design of enzyme inhibitors for treating bacterial infections or metabolic disorders.

Environmental and safety considerations are paramount when handling 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's ecotoxicological profile is under continuous evaluation to ensure its compatibility with sustainable farming practices and minimal impact on non-target organisms.

In conclusion, 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1806062-39-4) represents a cutting-edge example of modern chemical innovation. Its versatile applications, coupled with its structural uniqueness, position it as a compound of significant interest for both academic and industrial researchers. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in agriculture and healthcare.